Cas no 140663-07-6 (3,5-Dibromo-4-oxo-valeric acid methyl ester)
140663-07-6 structure
Product Name:3,5-Dibromo-4-oxo-valeric acid methyl ester
CAS No:140663-07-6
MF:C6H8Br2O3
MW:287.933920860291
CID:867801
Update Time:2023-08-03
3,5-Dibromo-4-oxo-valeric acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dibromo-4-oxo-valeric acid methyl ester
- GHDRNKQSJBQRAJ-UHFFFAOYSA-N
- 3,5-dibromolevulinic acid methyl ester
- 3,5-Dibromo-4-oxopentanoic acid methyl ester
- 3,5-Dibromo-4-oxo-valeric acid methyl ester
-
- Inchi: 1S/C6H8Br2O3/c1-11-6(10)2-4(8)5(9)3-7/h4H,2-3H2,1H3
- InChI Key: GHDRNKQSJBQRAJ-UHFFFAOYSA-N
- SMILES: BrC(C(CBr)=O)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 158
- Topological Polar Surface Area: 43.4
3,5-Dibromo-4-oxo-valeric acid methyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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